Cas no 2167130-39-2 (9-methyl-1-pentyl-1,7-diazaspiro4.5decane)

• Product Name: 9-methyl-1-pentyl-1,7-diazaspiro4.5decane
• CAS No: 2167130-39-2
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 6580581
• PubChem ID: 165518503
• Update Time: 2025-06-12

9-methyl-1-pentyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-1-pentyl-1,7-diazaspiro4.5decane
• 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane
• 2167130-39-2
• EN300-1273917

• Inchi： 1S/C14H28N2/c1-3-4-5-8-16-9-6-7-14(16)10-13(2)11-15-12-14/h13,15H,3-12H2,1-2H3
• InChI Key： ACXDYQKKBMQOMG-UHFFFAOYSA-N
• SMILES： N1(CCCCC)CCCC21CNCC(C)C2

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 9-methyl-1-pentyl-1,7-diazaspiro4.5decane

Introduction to 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane (CAS No. 2167130-39-2)

9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane, identified by the Chemical Abstracts Service Number (CAS No.) 2167130-39-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic diamine derivative features a unique spiro framework, combining a cyclopentane ring with a seven-membered decane ring, linked by a nitrogen-containing azaspiro core. The presence of both methyl and pentyl substituents further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The molecular architecture of 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane contributes to its distinct physicochemical properties, including solubility, stability, and potential bioavailability. These characteristics are critical factors in drug design, as they influence how the compound interacts with biological targets and is processed within living systems. The spirocyclic structure itself is known to impart rigidity to the molecule, which can be advantageous in binding to specific protein targets with high affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. Spiro compounds often exhibit enhanced metabolic stability and reduced toxicity compared to their acyclic counterparts, making them attractive for developing novel therapeutic agents. The nitrogen atoms in the azaspiro core of 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane provide additional sites for hydrogen bonding and electrostatic interactions, which can be exploited to improve binding affinity to biological receptors.

One of the most compelling aspects of 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane is its versatility in serving as a scaffold for derivative synthesis. Researchers have leveraged this compound’s structural motifs to develop libraries of analogs with tailored biological activities. For instance, modifications at the methyl and pentyl positions can fine-tune pharmacokinetic properties, while alterations around the spiro center can enhance target specificity. Such flexibility makes it a valuable tool in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The synthesis of 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency. Additionally, computational modeling techniques are being employed to predict optimal synthetic routes and predict the biological activity of derivatives before experimental validation.

Recent studies have highlighted the potential of 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane in addressing neurological disorders. Its unique structural features suggest that it may interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy or depression. Preclinical investigations have shown promising results when tested against animal models of these diseases, indicating that further exploration could yield novel therapeutic interventions.

The compound’s ability to cross the blood-brain barrier is another area of active research. By optimizing its lipophilicity through strategic functionalization, scientists aim to enhance its penetration into neural tissues while minimizing side effects. This property is particularly crucial for treating central nervous system (CNS) disorders, where blood-brain barrier penetration is often a limiting factor in drug efficacy.

In addition to its pharmacological applications, 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane has shown promise in materials science and agrochemical research. Its rigid spiro structure makes it a candidate for designing advanced polymers with unique mechanical properties or for developing novel pesticides with improved environmental profiles.

The regulatory landscape for compounds like 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane is evolving alongside advancements in synthetic chemistry and drug development methodologies. Regulatory agencies are increasingly recognizing the importance of scaffolds that offer structural diversity without compromising safety or efficacy. This trend bodes well for compounds like CAS No. 2167130-39-2, which are designed with both innovation and compliance in mind.

Future directions in research on 9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane include exploring its role in modulating immune responses and inflammation pathways. Given its structural similarity to known bioactive molecules involved in immune regulation, this compound may serve as a starting point for developing treatments for autoimmune diseases or chronic inflammatory conditions.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like CAS No. 2167130-39-2. Predictive models can now rapidly assess the likelihood of biological activity based on molecular descriptors derived from structures such as this one. This high-throughput approach allows researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

In conclusion,9-methyl-1-pentyl-1,7-diazaspiro[4.5]decane (CAS No. 2167130- 39- 2) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and beyond. With ongoing research efforts focused on optimizing its synthesis, elucidating its mechanisms of action, and expanding its therapeutic applications, this compound is poised to make significant contributions to science and medicine in the years ahead.